Cas no 2229563-30-6 (2-(dimethyl-1,3-oxazol-2-yl)prop-2-en-1-amine)

• Product Name: 2-(dimethyl-1,3-oxazol-2-yl)prop-2-en-1-amine
• CAS No: 2229563-30-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6070123
• PubChem ID: 165681572
• Update Time: 2025-06-12

2-(dimethyl-1,3-oxazol-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(dimethyl-1,3-oxazol-2-yl)prop-2-en-1-amine
• 2229563-30-6
• EN300-1753835

• Inchi： 1S/C8H12N2O/c1-5(4-9)8-10-6(2)7(3)11-8/h1,4,9H2,2-3H3
• InChI Key： YAOZFHKTOYYAPX-UHFFFAOYSA-N
• SMILES： O1C(C(=C)CN)=NC(C)=C1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52Ų

Additional information on 2-(dimethyl-1,3-oxazol-2-yl)prop-2-en-1-amine

Comprehensive Analysis of 2-(dimethyl-1,3-oxazol-2-yl)prop-2-en-1-amine (CAS No. 2229563-30-6): Properties, Applications, and Research Trends

The compound 2-(dimethyl-1,3-oxazol-2-yl)prop-2-en-1-amine (CAS No. 2229563-30-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This heterocyclic amine derivative, characterized by its oxazole ring and propenylamine side chain, offers a versatile platform for synthetic modifications and biological activity exploration. Researchers are particularly interested in its role as a building block for drug discovery, given the increasing demand for novel small molecule therapeutics targeting complex diseases.

In the context of current drug development trends, 2-(dimethyl-1,3-oxazol-2-yl)prop-2-en-1-amine presents intriguing possibilities for structure-activity relationship (SAR) studies. The oxazole moiety is known to participate in key molecular interactions, while the amine functionality allows for further derivatization. This dual functionality aligns with the growing focus on multi-target therapeutics in modern pharmacology, addressing frequently searched topics like "oxazole derivatives in medicine" and "amine-containing bioactive compounds".

From a material science perspective, the compound's conjugated system and electron-rich heterocycle make it a candidate for organic electronic applications. This relevance connects to popular searches about "organic semiconductors" and "smart materials", particularly in the development of flexible electronics and optoelectronic devices. The propenyl group offers additional sites for polymerization, potentially contributing to functional polymer development.

Synthetic accessibility is another advantage of CAS No. 2229563-30-6, with multiple reported routes involving oxazole ring formation followed by amine functionalization. This aspect responds to frequent queries about "efficient heterocycle synthesis" in organic chemistry forums. The compound's stability under various conditions makes it suitable for high-throughput screening applications, a hot topic in combinatorial chemistry discussions.

Recent patent literature reveals growing interest in 2-(dimethyl-1,3-oxazol-2-yl)prop-2-en-1-amine derivatives for bioconjugation applications, particularly in proteomics and chemical biology research. This aligns with trending searches about "click chemistry reagents" and "bioorthogonal labeling" techniques. The compound's potential as a fluorescent probe precursor further enhances its value in imaging technologies.

Quality control aspects of CAS No. 2229563-30-6 frequently appear in analytical chemistry discussions, with emphasis on HPLC purity and structural characterization methods. The compound's distinct UV absorption profile facilitates analytical monitoring, addressing common questions about "heterocyclic compound analysis". Regulatory considerations for research use are straightforward, making it accessible for academic and industrial laboratories.

Future research directions for 2-(dimethyl-1,3-oxazol-2-yl)prop-2-en-1-amine may explore its catalytic applications or potential in metal-organic frameworks (MOFs), connecting to trending materials science topics. The compound's ligand properties could be valuable in coordination chemistry, responding to searches about "N-containing ligands". As synthetic methodologies advance, we anticipate broader applications of this versatile chemical scaffold across multiple scientific disciplines.